![molecular formula C10H11N3 B2874557 2-(2-methylphenyl)-2,3-dihydro-1H-pyrazol-3-imine CAS No. 1333801-83-4](/img/structure/B2874557.png)
2-(2-methylphenyl)-2,3-dihydro-1H-pyrazol-3-imine
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Overview
Description
Synthesis Analysis
Synthesis analysis involves detailing the methods and reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions used in the synthesis .Molecular Structure Analysis
Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the 3D structure of the molecule .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, the conditions under which it reacts, and the products of its reactions .Physical And Chemical Properties Analysis
This involves studying properties such as the compound’s melting point, boiling point, solubility, density, and refractive index .Scientific Research Applications
Spectroscopic and Structural Insights
The study of imidazo[1,2-a]pyrazin-3(7H)-one derivatives, which are structurally related to 2-(2-methylphenyl)-2,3-dihydro-1H-pyrazol-3-imine, reveals significant insights into their spectroscopic properties and structural characteristics. These compounds exhibit solvatochromism due to hydrogen-bonding interactions, suggesting potential applications in sensing and molecular recognition technologies. The aromatic character of these compounds, as evidenced by X-ray crystallography and NMR spectroscopy, indicates their utility in developing novel materials with enhanced electronic and optical properties (Nakai et al., 2003).
Schiff Base Ligands and Coordination Complexes
Research on Schiff base ligands derived from pyrazole-acetamide indicates their potential in metal coordination chemistry. These compounds have been shown to form stable complexes with metals, highlighting their applicability in the synthesis of coordination polymers with specific magnetic, optical, or catalytic properties (Hayvalı et al., 2010).
Catalytic Applications
Ionic liquids containing pyrazole derivatives have demonstrated effectiveness as catalytically active solvents in the synthesis of 4H-pyrans derivatives. This highlights their potential in green chemistry applications, offering a recyclable and environmentally friendly reaction medium for various organic transformations (Peng & Song, 2007).
Synthetic Utility in Alkaloid Synthesis
The utility of pyrazoline derivatives in the stereoselective synthesis of polycyclic structures through photoinduced intramolecular reactions has been explored. This methodology paves the way for the concise synthesis of complex natural products and alkaloids, demonstrating the versatility of pyrazolines in synthetic organic chemistry (Pla et al., 2014).
Antioxidant Activity and Metal Coordination
Pyrazole-acetamide derivatives have shown significant antioxidant activity, which, combined with their ability to form metal coordination complexes, suggests potential applications in medicinal chemistry and materials science (Chkirate et al., 2019).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-(2-methylphenyl)pyrazol-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3/c1-8-4-2-3-5-9(8)13-10(11)6-7-12-13/h2-7H,11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHJNKXYOKRTVKH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=CC=N2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1333801-83-4 |
Source
|
Record name | 2-(2-methylphenyl)-2,3-dihydro-1H-pyrazol-3-imine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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